2-Methyl-2-azabicyclo[3.3.1]nonan-7-one

• IUPAC Name: 2-methyl-2-azabicyclo[3.3.1]nonan-7-one
• InChI: InChI=1S/C9H15NO/c1-10-3-2-7-4-8(10)6-9(11)5-7/h7-8H,2-6H2,1H3
• InChI Key: HZHGTLNQALSJEG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2CC1CC(=O)C2
• Molecular Formula: C9H15NO
• DSSTOX Substance ID: DTXSID00495396
• Molecular Weight: 153.22 g/mol
• CAS RN: 43152-31-4

Description

“2-Methyl-2-azabicyclo[3.3.1]nonan-7-one” is a chemical compound with a complex structure. It is a derivative of the azabicyclo[3.3.1]nonane moiety, which is predominant in many biologically active natural products.

Synthesis Analysis

The synthesis of “2-Methyl-2-azabicyclo[3.3.1]nonan-7-one” has been reported in the literature. A high yield synthesis of 2-methyl-2-azabicyclo[3.3.1]nonan-7α-ol 2b from cyclohex-3-ene-1-carbaldehyde 3 has been reported.

Molecular Structure Analysis

The molecular structure of “2-Methyl-2-azabicyclo[3.3.1]nonan-7-one” has been established through X-ray crystallography. The X-ray structure of 2b·HCl established the stereochemical assignment of 2b.

Chemical Reactions Analysis

The chemical reactions involving “2-Methyl-2-azabicyclo[3.3.1]nonan-7-one” are complex and involve several steps. For example, during the solvolysis study of 2-bicyclo[3.2.2]nonyl p-toluenesulfonates, it was found that the solvolysis products of such bicycles are usually enriched with bicyclo[3.3.1]nonanes.

Scientific Research Applications

Antioxidant Properties

One significant application of compounds related to 2-Methyl-2-azabicyclo[3.3.1]nonan-7-one is in the field of antioxidants. Park et al. (2012) synthesized a series of compounds, including 7-methylated 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones, and identified some as active compounds with antioxidant properties. Specifically, one compound demonstrated an antioxidant profile comparable to standard antioxidants like l-ascorbic acid and α-tocopherol (Park et al., 2012).

Antimicrobial Agents

A study by Parthiban et al. (2010) involved synthesizing libraries of 1-methyl-2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones/oximes and evaluating their in vitro antimicrobial activity against various pathogenic bacteria and fungi. The structure-activity relationship (SAR) profile led to the identification of lead molecules with promising antimicrobial properties (Parthiban et al., 2010).

Structural and Conformational Studies

Arias et al. (1994) conducted a study on the conformational behavior of 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones and their N-methyl derivatives. This research provided insights into their conformational preferences, which is crucial for understanding their reactivity and interaction with biological systems (Arias et al., 1994).

NMR Spectroscopy Applications

Park et al. (2011) conducted a complete 1D and 2D NMR study of variously substituted 3-azabicyclo[3.3.1]nonan-9-ones. This research is important for establishing unambiguous stereochemical assignments and understanding the electronic effects of methylation on these compounds (Park et al., 2011).

Synthesis of Novel Compounds

Ho and Lin (1997) reported the synthesis of N-Benzyl-3-thia-9-aza-bicyclo[3.3.1]nonan-7-one, demonstrating the application of 2-Methyl-2-azabicyclo[3.3.1]nonan-7-one in synthesizing new chemical entities with potential applications in various fields (Ho & Lin, 1997).

Future Directions

The future directions for the research on “2-Methyl-2-azabicyclo[3.3.1]nonan-7-one” could involve exploring its potential applications in various fields such as asymmetric catalysis or as potent anticancer entities along with their successful applications as ion receptors, metallocycles, and molecular tweezers.